Cas no 104333-06-4 (Benzeneethanol,2-amino-5-nitro-)

Benzeneethanol,2-amino-5-nitro- structure
104333-06-4 structure
Product Name:Benzeneethanol,2-amino-5-nitro-
CAS No:104333-06-4
MF:C8H10N2O3
MW:182.176601886749
CID:134904
PubChem ID:11148092
Update Time:2025-04-19

Benzeneethanol,2-amino-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanol,2-amino-5-nitro-
    • 2-(2-Amino-5-nitro-phenyl)-ethanol
    • 1-(2-amino-5-nitrophenyl)ethanol
    • 2-AMINO-5-NITROPHENYLETHANOL
    • 1-(2-amino-5-nitro-phenyl)-ethanol
    • 104333-06-4
    • SB84889
    • SCHEMBL6244176
    • DTXSID70456878
    • 352000-42-1
    • SWVYIJYQBPFESB-UHFFFAOYSA-N
    • MDL: MFCD11848041
    • Inchi: 1S/C8H10N2O3/c1-5(11)7-4-6(10(12)13)2-3-8(7)9/h2-5,11H,9H2,1H3
    • InChI Key: SWVYIJYQBPFESB-UHFFFAOYSA-N
    • SMILES: OC(C)C1C=C(C=CC=1N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 182.0692
  • Monoisotopic Mass: 182.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1
  • Topological Polar Surface Area: 92.1Ų

Experimental Properties

  • Density: 1.36
  • Boiling Point: 425.3 °C at 760 mmHg
  • Flash Point: 211 °C
  • PSA: 89.39
  • LogP: 2.33470

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